Cas no 1936210-56-8 (1-(trifluoromethyl)cycloheptylmethanamine)

• Product Name: 1-(trifluoromethyl)cycloheptylmethanamine
• CAS No: 1936210-56-8
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• MDL: MFCD30212726
• CID: 5192370
• PubChem ID: 130774604
• Update Time: 2025-05-21

1-(trifluoromethyl)cycloheptylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanamine, 1-(trifluoromethyl)-
• 1-(trifluoromethyl)cycloheptylmethanamine

• MDL： MFCD30212726
• Inchi： 1S/C9H16F3N/c10-9(11,12)8(7-13)5-3-1-2-4-6-8/h1-7,13H2
• InChI Key： JBCJUNGZYQTPQR-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(CN)CCCCCC1

Additional information on 1-(trifluoromethyl)cycloheptylmethanamine

1-(Trifluoromethyl)cycloheptylmethanamine: A Comprehensive Overview

1-(Trifluoromethyl)cycloheptylmethanamine, identified by the CAS number 1936210-56-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a cycloheptyl ring and a methanamine moiety. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the chemical reactivity and biological activity of the molecule. Recent studies have highlighted its potential applications in drug design, particularly in the development of novel therapeutic agents targeting various disease states.

The synthesis of 1-(Trifluoromethyl)cycloheptylmethanamine involves a multi-step process that typically begins with the preparation of the cycloheptane ring. This is followed by the introduction of the trifluoromethyl group, which can be achieved through various methods such as electrophilic substitution or nucleophilic addition. The final step involves the attachment of the methanamine group, which enhances the compound's ability to interact with biological systems. Researchers have reported that this compound exhibits remarkable stability under physiological conditions, making it an ideal candidate for further pharmacological studies.

In terms of biological activity, 1-(Trifluoromethyl)cycloheptylmethanamine has shown promising results in preclinical models. Studies conducted in 2023 demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. The trifluoromethyl group contributes significantly to this activity by enhancing the molecule's lipophilicity and improving its ability to penetrate cellular membranes. Additionally, this compound has been found to exhibit selective binding to specific receptors, which could be exploited for the development of targeted therapies.

The structural versatility of 1-(Trifluoromethyl)cycloheptylmethanamine has also made it a valuable tool in materials science. Recent research has explored its use as a precursor for advanced materials, such as polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups makes it an attractive option for designing materials with tailored properties. For instance, studies have shown that this compound can be used to create biocompatible polymers with applications in tissue engineering and drug delivery systems.

In conclusion, 1-(Trifluoromethyl)cycloheptylmethanamine, CAS number 1936210-56-8, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific and technological advancements.